Ivachtin (Ivermectin): A Technical Guide on the Core Mechanism of Action
Ivachtin (Ivermectin): A Technical Guide on the Core Mechanism of Action
Disclaimer: The term "Ivachtin" is not a recognized pharmaceutical agent. This document pertains to Ivermectin , which is likely the intended subject of inquiry. Ivermectin is a macrocyclic lactone disaccharide derived from the bacterium Streptomyces avermitilis. It is a potent, broad-spectrum antiparasitic agent widely used in human and veterinary medicine.[1][2][3] More recently, its potential anti-inflammatory, antiviral, and anticancer properties have been subjects of extensive research.[4][5][6] This guide provides a detailed technical overview of Ivermectin's core mechanisms of action for researchers, scientists, and drug development professionals.
Primary Mechanism of Action: Antiparasitic Effects
Ivermectin's principal and best-characterized mechanism of action is its effect on the nervous and muscular systems of invertebrates, such as parasitic nematodes and arthropods.[2][7]
Molecular Target: Glutamate-Gated Chloride Channels (GluCls)
The primary molecular target of Ivermectin in invertebrates is the glutamate-gated chloride channel (GluCl).[4][8][9] These channels are ligand-gated ion channels, belonging to the Cys-loop receptor family, and are found exclusively in protostome invertebrates.[10][11]
Pharmacodynamics
Ivermectin binds selectively and with high affinity to the GluCls present in the nerve and muscle cells of parasites.[1][7] This binding is allosteric, occurring at a site distinct from the glutamate-binding site, between the M1 and M3 transmembrane domains of adjacent subunits.[11] The binding of Ivermectin locks the channel in an open state, increasing the permeability of the cell membrane to chloride ions (Cl⁻).[1][8] The resulting influx of Cl⁻ leads to hyperpolarization of the neuronal or muscle cell membrane.[1] This sustained hyperpolarization renders the cell unresponsive to excitatory stimuli, causing flaccid paralysis and ultimately the death of the parasite due to starvation or expulsion from the host.[8][12]
The selectivity of Ivermectin for invertebrates is a key feature of its safety profile in mammals. Mammals do not possess GluCls; the homologous channels are glycine and GABA-gated chloride channels.[7][8] While Ivermectin can interact with mammalian GABA receptors, it does so with a much lower affinity.[1] Furthermore, mammalian GABA receptors are primarily located in the central nervous system (CNS), and Ivermectin does not efficiently cross the blood-brain barrier at therapeutic doses, further contributing to its selective toxicity.[7][8]
Figure 1: Antiparasitic mechanism of Ivermectin via GluCl activation.
Additional Molecular Targets and Mechanisms
Beyond its primary antiparasitic action, Ivermectin interacts with several other molecular targets, underpinning its anti-inflammatory and potential antiviral activities.
Modulation of Mammalian Ion Channels
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P2X4 Receptors: Ivermectin is a potent positive allosteric modulator of ATP-gated P2X4 receptors, which are expressed in the CNS and immune cells.[13][14][15] It potentiates ATP-induced currents, reduces channel desensitization, and slows deactivation by stabilizing the open state of the channel.[14][15] This interaction is being explored for its role in neuropathic pain and neuroinflammation.[14][16]
Anti-inflammatory Mechanism
Ivermectin exhibits significant anti-inflammatory properties.[5][17][18] The primary mechanism involves the inhibition of key inflammatory signaling pathways. It has been shown to suppress lipopolysaccharide (LPS)-induced inflammation by blocking the translocation of nuclear factor kappa B (NF-κB).[18][19] This prevents the transcription and subsequent production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1β (IL-1β), and Interleukin-6 (IL-6).[5][17][18][19] Additionally, Ivermectin may inhibit the STAT-3 pathway, which is also involved in cytokine signaling.[4][20]
Figure 2: Ivermectin's anti-inflammatory signaling pathway.
Proposed Antiviral Mechanism
In vitro studies have shown that Ivermectin can inhibit the replication of several RNA viruses, including SARS-CoV-2.[5][21] The most cited mechanism is the inhibition of the host's nuclear transport machinery.[7][20] Ivermectin is thought to bind to and destabilize the importin (IMP) α/β1 heterodimer complex.[20][22] This complex is responsible for shuttling viral proteins into the nucleus, a critical step for viral replication and for suppressing the host's antiviral response.[19][20] By disrupting this transport, Ivermectin prevents viral proteins from reaching the nucleus, thereby inhibiting viral replication.[7] Other proposed mechanisms include binding to the SARS-CoV-2 spike protein, potentially interfering with its attachment to host cells.[22][23]
Figure 3: Proposed antiviral mechanism of Ivermectin.
Quantitative Pharmacological Data
Pharmacokinetic Parameters in Humans (Oral Administration)
| Parameter | Value | Reference(s) |
| Time to Peak Plasma Conc. (Tmax) | 3 - 5 hours | [2][24] |
| Elimination Half-life (t½) | ~12 - 56 hours | [1][2] |
| Volume of Distribution (Vc) | 3.1 - 3.5 L/kg | [3] |
| Plasma Protein Binding | ~93% | [24][25] |
| Metabolism | Hepatic (primarily CYP3A4) | [2] |
| Excretion | Almost exclusively in feces (>99%) | [1][2] |
In Vitro Efficacy and Cytotoxicity Data
| Target/Cell Line | Assay Type | Endpoint | Value | Reference(s) |
| SARS-CoV-2 (in Vero-hSLAM cells) | Viral Replication Assay | IC50 | ~2 µM | [26] |
| H. contortus GluClα3B | Two-electrode voltage clamp | EC50 (Glutamate) | 27.6 ± 2.7 µM | [10] |
| Human Urothelial Carcinoma (T24) | CCK-8 Cell Viability | IC50 (48h) | 17.4 µM | [27] |
| Human Urothelial Carcinoma (RT4) | CCK-8 Cell Viability | IC50 (48h) | 14.9 µM | [27] |
| SARS-CoV-2 Spike Protein | Equilibrium Dialysis | Kd | 0.81 µM | [28] |
Key Experimental Protocols
Patch-Clamp Electrophysiology for Ion Channel Analysis
This protocol is used to measure the effect of Ivermectin on ion channels like GluCls or P2X4 receptors expressed in a suitable system (e.g., Xenopus oocytes or HEK293 cells).
Methodology:
-
Cell Preparation: Culture cells (e.g., HEK293) transfected with the gene encoding the ion channel of interest or prepare Xenopus oocytes injected with the corresponding cRNA.
-
Electrode Preparation: Fabricate glass micropipettes with a tip resistance of 2-5 MΩ and fill with an appropriate internal solution.
-
Seal Formation: Under a microscope, bring the micropipette into contact with a cell and apply gentle suction to form a high-resistance (>1 GΩ) "giga-seal" between the pipette tip and the cell membrane.
-
Configuration: Establish a whole-cell recording configuration by rupturing the membrane patch under the pipette tip with further suction. This allows electrical access to the entire cell.[29]
-
Voltage Clamp: Clamp the cell membrane potential at a holding potential (e.g., -60 mV).[30]
-
Data Acquisition: Record baseline currents. Apply the channel's agonist (e.g., Glutamate or ATP) using a fast perfusion system and record the induced current.[31]
-
Ivermectin Application: Perfuse the cell with a solution containing both the agonist and a specific concentration of Ivermectin. Record the modulated current.[30][31]
-
Analysis: Measure the change in current amplitude, activation kinetics, and desensitization in the presence of Ivermectin compared to the agonist alone.
Figure 4: Experimental workflow for patch-clamp electrophysiology.
Cell Viability Assay (CCK-8 / MTT)
This protocol is used to determine the cytotoxic or anti-proliferative effects of Ivermectin on a given cell line.
Methodology:
-
Cell Seeding: Seed cells (e.g., T24 human cancer cells) into a 96-well plate at a predetermined density (e.g., 5 x 10³ cells/well) and allow them to adhere overnight.[27][32]
-
Drug Treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of Ivermectin (and a vehicle control, e.g., DMSO).[27]
-
Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (37°C, 5% CO₂).[32]
-
Reagent Addition: Add Cell Counting Kit-8 (CCK-8) or MTT reagent to each well and incubate for 1-4 hours.[27][32] The reagent is converted by mitochondrial dehydrogenases in living cells into a colored formazan product.
-
Measurement: Measure the absorbance of the wells at the appropriate wavelength (e.g., 450 nm for CCK-8) using a microplate reader.
-
Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against Ivermectin concentration to determine the IC50 (the concentration that inhibits 50% of cell growth).
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- 22. Repositioning Ivermectin for Covid-19 treatment: Molecular mechanisms of action against SARS-CoV-2 replication - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Ivermectin Docks to the SARS-CoV-2 Spike Receptor-binding Domain Attached to ACE2 - PMC [pmc.ncbi.nlm.nih.gov]
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- 27. Ivermectin induces cell cycle arrest and caspase-dependent apoptosis in human urothelial carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
- 28. In Vitro Analysis of SARS-CoV-2 Spike Protein and Ivermectin Interaction [mdpi.com]
- 29. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
- 30. researchgate.net [researchgate.net]
- 31. Ivermectin potentiates ATP-induced ion currents in cortical neurones: evidence for functional expression of P2X4 receptors? - PubMed [pubmed.ncbi.nlm.nih.gov]
- 32. Ivermectin induces cell cycle arrest and apoptosis of HeLa cells via mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
